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Vishnu Collaborative Projects: Technical Support
Center
This technical support center provides troubleshooting guidance and frequently asked

questions to help researchers, scientists, and drug development professionals resolve user

permission issues within collaborative Vishnu projects.

Troubleshooting User Permission Issues
This guide addresses common permission-related problems in a question-and-answer format.

Q1: I can't access a project I was invited to. What should I do?

A1: If you are unable to access a project, it may be due to several reasons. First, verify with the

Project Administrator that your invitation was sent to the correct email address and that you

have accepted the invitation. Ensure you are logged into the Vishnu platform with the same

account that received the invitation. If the issue persists, your account may not have the
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appropriate permissions assigned yet. The Project Administrator will need to assign you a role

within the project.

Q2: Why can't I edit a dataset in our shared project?

A2: Your inability to edit a dataset is likely related to your assigned role and permissions. The

Vishnu platform utilizes a role-based access control system to protect data integrity. If you

require editing capabilities, you will need to request that the Project Administrator elevates your

role to one with editing privileges, such as "Collaborator."

Q3: I am the Project Administrator, but I am having trouble adding a new user. What could be

the problem?

A3: As a Project Administrator, you should have the necessary permissions to add new users. If

you are experiencing difficulties, first ensure that the user you are trying to add has a registered

Vishnu account. Double-check that you are entering their correct username or email address.

If the problem continues, there may be a temporary system issue, and you should try again

after a short period.

Q4: A collaborator has left our project. How do I revoke their access?

A4: To maintain project security, it is crucial to revoke access for collaborators who are no

longer part of the project. As the Project Administrator, you can navigate to the "Users" or

"Members" section of your project settings. From there, you can select the user and choose to

either remove them from the project or change their role to "Viewer" if they still require read-

only access.

Q5: How can I see my current permission level for a project?

A5: To view your current permission level, navigate to the project in question within the Vishnu
interface. Your assigned role, which dictates your permissions, should be visible in the project's

"Members" or "Team" section. If you are unable to locate this information, please contact your

Project Administrator for clarification.

User Roles and Permissions
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The following table summarizes the typical user roles and their corresponding permissions

within a Vishnu collaborative project.

Feature/Action
Project
Administrator

Collaborator Viewer

View Project Datasets ✔ ✔ ✔

Edit Project Datasets ✔ ✔ ✖

Add New Datasets ✔ ✔ ✖

Delete Datasets ✔ ✖ ✖

Invite New Users ✔ ✖ ✖

Assign User Roles ✔ ✖ ✖

Remove Users ✔ ✖ ✖

Export Data ✔ ✔ ✔

View Project Settings ✔ ✔ ✖

Edit Project Settings ✔ ✖ ✖

Experimental Protocols
Detailed methodologies for key experiments cited in your project should be included here. This

section should be populated with your specific experimental protocols.

Visualizing the Troubleshooting Workflow
The following diagram illustrates the step-by-step process for resolving user permission issues

in a Vishnu project.
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User Encounters Permission Issue

Is the user logged in with the correct account?

Log in with the correct account

No

Has the user accepted the project invitation?

Yes

Accept the project invitation

No

What is the user's assigned role?

Yes

Review the permissions for the assigned role

Are the permissions sufficient for the required action?

Contact the Project Administrator to request a role change

No

Issue Resolved

Yes

Issue Persists: Contact Vishnu Support

Click to download full resolution via product page

A flowchart for troubleshooting user permission issues.
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Frequently Asked Questions (FAQs)
Q: What is the principle of least privilege, and how does it apply to Vishnu projects?

A: The principle of least privilege is a security concept where users are only given the minimum

levels of access – or permissions – needed to perform their job functions. In Vishnu projects,

this means that collaborators should be assigned roles that grant them access only to the data

and functionalities necessary for their specific research tasks. This helps to protect against

accidental or malicious data alteration or deletion.

Q: Can a user have different roles in different projects?

A: Yes, a user's role is specific to each project. For example, a researcher might be a

"Collaborator" in one project where they are actively contributing data and a "Viewer" in another

project where they are only reviewing results.

Q: Our project has highly sensitive data. How can we enhance security?

A: For projects with sensitive data, it is recommended to regularly review the user list and their

assigned roles. Ensure that only trusted collaborators have "Collaborator" or "Project

Administrator" roles. It is also good practice to have a clear data sharing agreement in place

with all project members.

Q: What is the difference between a "team" and a "project" in the EBRAINS Collaboratory?

A: Within the EBRAINS Collaboratory, a "project" is a specific workspace for your research,

containing your data, notebooks, and other resources. A "team" is a group of users that you can

create and manage. You can then grant project access to an entire team, which simplifies the

process of managing permissions for a large group of collaborators. The Vishnu
communication framework operates within this structure to facilitate real-time cooperation.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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